N-(3,5-dimethoxyphenyl)-2-(4-(3,4-dimethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[4-(3,4-dimethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C22H23N3O7/c1-29-16-9-14(10-17(12-16)30-2)23-20(26)13-24-7-8-25(22(28)21(24)27)15-5-6-18(31-3)19(11-15)32-4/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key: LBCKJWKYDSFTGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC(=CC(=C3)OC)OC)OC
• Molecular Formula: C22H23N3O7
• Molecular Weight: 441.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-(4-(3,4-dimethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C22H23N3O7 and its molecular weight is 441.44. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethoxyphenyl)-2-(4-(3,4-dimethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethoxyphenyl)-2-(4-(3,4-dimethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

• Research on pyrazole-acetamide derivatives, similar to the compound , has shown significant antioxidant activity. These derivatives were synthesized and their antioxidant potential was evaluated in vitro, revealing their potential for therapeutic applications in conditions where oxidative stress is a key factor (Chkirate et al., 2019).

Structural Studies

• Studies on similar acetamide derivatives have focused on their structural characteristics. For instance, the crystal structures of various C,N-disubstituted acetamides have been analyzed, shedding light on the molecular interactions and configurations that could be relevant for the design of new compounds with specific properties (Narayana et al., 2016).

Synthetic Applications

• Acetamide derivatives have been used in the synthesis of various compounds, including the high yielding cyclisation of specific derivatives to form other complex molecules. These synthetic pathways highlight the versatility of acetamide derivatives in organic chemistry, potentially including the compound (King, 2007).

Potential in Drug Synthesis

• Acetamide derivatives have been explored for their potential in the synthesis of medicinal compounds. For example, studies on the synthesis and antifungal activity of N‐(Alkyl/Aryl)‐2‐(3‐oxo‐1,4‐benzothiazin‐2‐yl)acetamide demonstrate the therapeutic potential of such derivatives (Gupta & Wagh, 2006).

Green Chemistry Applications

• In the context of green chemistry, acetamide derivatives have been studied for their potential use as pesticides. This includes exploring their properties as selective herbicides and their impact on plant biology (Olszewska et al., 2009).